Dispersion polymerisation of methyl methacrylate in supercritical carbon dioxide-evaluation of well defined fluorinated AB block copolymers as surfactants
Journal of Materials Chemistry Pub Date: DOI: 10.1039/A901105F
Abstract
Application of the ‘screened anionic polymerisation’ method to the synthesis of well-defined AB block copolymers derived from methyl methacrylate and fluorinated methacrylate monomers has provided a family of tuneable surfactants for the free radical dispersion polymerisation of methyl methacrylate in supercritical carbon dioxide. Poly(methyl methacrylate) is obtained with excellent conversion and high molecular weight. Block copolymers having higher molecular weight and higher fluorine contents are superior surfactants, and by systematic evaluation of the parameters in the dispersion polymerisation of methyl methacrylate, discrete polymer particles can be obtained.
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